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Storage & Handling Specifications

The following table summarizes the critical storage and handling parameters for Zileuton-13C2,15N based

on supplier documentation and related chemical data.

Parameter Specification Source / Rationale

Short-term
Shipping

Room temperature (continental US) [1] [2] Supplier recommendation

Long-term
Storage

Store under recommended conditions in Certificate
of Analysis (CoA) [1] [2]

Supplier requirement

Solubility ≥20mg/mL in DMSO (requires warming to ~60°C)
[3]

Based on parent compound,
Zileuton

Solution
Stability

DMSO solutions: store at -20°C for up to 1 month
[3]

Based on parent compound,
Zileuton

Solid Form
Stability

Stable for 1 year from purchase date (as supplied)
[3]

Based on parent compound,
Zileuton
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Q1: What is the primary application of Zileuton-13C2,15N in research? This compound is used as an

internal standard for quantitative analysis using techniques like LC-MS, GC-MS, or NMR. Its labeled

structure allows for precise tracking and measurement of the unlabeled drug (Zileuton) in complex biological

samples, minimizing analytical interference [1].

Q2: The CoA is essential for storage. What if I don't have it? The CoA provides batch-specific storage

details. If it's missing, contact the supplier directly (e.g., MedChemExpress, PeptideDB) to obtain a copy.

As a general rule, store the solid compound in a desiccator at 2-8°C and prepare fresh DMSO solutions for

immediate use, avoiding repeated freeze-thaw cycles [3] [1] [2].

Q3: The powder doesn't fully dissolve in DMSO. What should I do? This is a common issue. Briefly

warm the vial in a water bath at ~60°C for 5 minutes while shaking gently. This protocol is established for

the unlabeled Zileuton, which has a solubility of ≥20mg/mL under these conditions [3].

Q4: How should I handle a suspected compound degradation? First, check the expiry date on the vial

and CoA.

For the solid compound: Use analytical techniques like HPLC to check for impurities and compare
the spectrum to a reference standard.

For stock solutions: If a precipitate is visible or your experimental results show a consistent loss of
potency (e.g., higher IC50 values), discard the solution and prepare a fresh batch. It is not

recommended to use solutions stored at -20°C for longer than one month [3].

Experimental Application & Protocols

Zileuton-13C2,15N is the labeled version of Zileuton, a potent and selective 5-lipoxygenase (5-LO)

inhibitor used to study leukotriene biosynthesis [4]. The experimental data below for the unlabeled Zileuton

illustrates its typical research applications.

In Vitro Bioactivity Profile

The table below shows the inhibitory activity of Zileuton in various cell-based assays [4].
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Cell Line / System Assay Description IC50 Value

RBL-1 (Rat basophilic leukemia) Inhibition of 5-lipoxygenase in cell lysate 0.14 - 0.5 µM
[4]

Human PMNL (Polymorphonuclear
leukocytes)

Inhibition of A23187-stimulated 5-LO
product formation

0.5 - 0.6 µM
[4]

HeLa (Human) Inhibition of cys-leukotriene release (Ca²⁺-
stimulated)

0.04 µg/mL
[4]

MC9 (Mouse mastocytoma) Inhibition of LTB4 production 0.55 µM [4]

Validated In Vivo Protocol

A study on myocardial infarction (I/R) in rats provides a reference for in vivo dosing [4].

Compound: Zileuton (unlabeled).
Dosage & Route: 5 mg/kg, administered orally (p.o.).
Key Findings: The treatment significantly decreased NF-κB expression and the apoptotic index in
the heart tissue of I/R model rats [4].

This workflow visualizes the key stages of using Zileuton-13C2,15N in a quantitative LC-MS experiment:
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Reconstitute Zileuton-13C2,15N

Prepare Stock Solution
(Warm to 60°C in DMSO if needed)

Spike into Biological Matrix
(e.g., plasma, tissue homogenate)

Extract and Purify Analytes

LC-MS/MS Analysis

Quantify Target Zileuton
Using Internal Standard

Click to download full resolution via product page

Key Technical Reminders

Always Consult the CoA: The storage conditions and expiry date on the Certificate of Analysis are
specific to your batch and override general guidelines.

Solution Best Practices: For the most reliable results, prepare fresh stock solutions for each
experiment and avoid storing and reusing diluted working solutions.

Stability is Extrapolated: Please note that the specific stability data for Zileuton-13C2,15N was not
explicitly listed in the search results. The stability information provided (1 year for solid, 1 month for

DMSO solution) is based on the well-documented data for the unlabeled parent compound, Zileuton
[3]. It is a best-practice assumption that the labeled analog has similar stability.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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